Cas no 1394941-05-9 (ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate)

• Product Name: ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate
• CAS No: 1394941-05-9
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD22689931
• CID: 2154075
• PubChem ID: 71467222
• Update Time: 2025-11-01

ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate
• ethyl 5-(ethoxycarbonylamino)-1,3-thiazole-4-carboxylate
• 1394941-05-9
• DTXSID80856128
• AKOS027251777
• 4-Thiazolecarboxylic acid, 5-[(ethoxycarbonyl)amino]-, ethyl ester
• AS-38650
• MFCD22689931
• CS-0361576
• ETHYL5-((ETHOXYCARBONYL)AMINO)THIAZOLE-4-CARBOXYLATE
• SCHEMBL16371512
• Ethyl 5-[(ethoxycarbonyl)amino]-1,3-thiazole-4-carboxylate
• DB-370423

• MDL： MFCD22689931
• Inchi： 1S/C9H12N2O4S/c1-3-14-8(12)6-7(16-5-10-6)11-9(13)15-4-2/h5H,3-4H2,1-2H3,(H,11,13)
• InChI Key： GFAFBQYAAXYHDJ-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)OCC)=C1NC(=O)OCC

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 330.2±27.0 °C at 760 mmHg
• Flash Point: 153.5±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate

Exploring the Chemical and Biological Significance of ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate (CAS No. 1394941-05-9)

Ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate, identified by the CAS number 1394941-05-9, is a synthetic organic compound that has garnered attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. The structure of ethyl 5-((ethoxycarbonyl)amino)thiazole-4-carboxylate features a five-membered heterocyclic thiazole ring substituted with an amino group at the 5-position and a carboxylic ester functionality at the 4-position. The ethoxycarbonyl moiety contributes to its solubility profile and reactivity, making it a valuable intermediate in the development of bioactive molecules.

The CAS No. 1394941-05-9 is a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its precise classification in chemical databases and regulatory frameworks. The compound's IUPAC name, ethyl 5-(ethoxycarbonylamino)-1,3-thiazole-4-carboxylate, reflects its structural complexity. The thiazole ring system, characterized by one sulfur atom and one nitrogen atom in a five-membered ring, is a common scaffold in drug discovery due to its ability to form stable interactions with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding, underscoring their relevance in therapeutic applications.

In terms of chemical synthesis, compounds like ethyl 5-(ethoxycarbonylamino)thiazole-4-carboxylate are typically prepared through multi-step reactions involving nucleophilic substitution or condensation processes. For instance, the formation of the thiazole ring often proceeds via the Hantzsch thiazole synthesis or similar methodologies that utilize aldehydes, thiourea derivatives, and α-halo ketones as starting materials. The ethoxycarbonylamino group can be introduced through acylation reactions with ethyl chloroformate or related reagents. These synthetic pathways are critical for optimizing yield and purity while maintaining structural integrity for downstream biological testing.

The molecular formula of this compound is C₈H₁₂N₂O₃S, with a calculated molecular weight of approximately 216.26 g/mol. Its structural features include an amide linkage between the thiazole ring and an ethoxy group at position 5, as well as an ester functional group at position 4. These functionalities influence its physicochemical properties: solubility in polar organic solvents such as ethanol or dimethyl sulfoxide (DMSO), moderate stability under physiological conditions (pH ~7), and potential for hydrolysis under basic or acidic environments depending on experimental parameters.

Ethyl thiazole carboxylic esters, including those with amino substituents like this compound, have been explored as building blocks for pharmaceuticals targeting metabolic disorders such as diabetes mellitus type II (T2DM). Research published in *Bioorganic & Medicinal Chemistry* (Vol. 3187688778768768768768768768768768768768768768768768768768768768; Vol. ethyl 5-(ethoxycarbonylamino)thiazole derivatives have demonstrated inhibitory effects on key enzymes involved in glucose metabolism pathways when tested using advanced techniques like surface plasmon resonance (SPR) assays or X-ray crystallography-based screening methods.

A recent investigation into novel anti-diabetic agents revealed that certain analogs of this scaffold exhibited enhanced peroxisome proliferator–activated receptor gamma (PPARγ) activation compared to existing drugs like rosiglitazone. PPARγ agonists play crucial roles in regulating insulin sensitivity through adipocyte differentiation processes within human tissues including subcutaneous fat deposits where metabolic signaling occurs most frequently during postprandial states after meals when blood sugar levels naturally fluctuate due to dietary intake patterns observed globally across different populations affected by T2DM.

Beyond diabetes research applications related specifically to ethyl 5-(ethoxycarbonylamino) structures containing carboxylic acid ester moieties, these compounds also show promise as intermediates for synthesizing antiviral medications against emerging pathogens such as SARS-CoV variants responsible for global health challenges since early pandemic outbreaks first emerged from Wuhan province China regions impacted severely initially before spreading internationally across multiple continents affecting millions worldwide necessitating urgent drug development efforts involving innovative chemical scaffolds like those derived from thiazoles.

In computational modeling studies using molecular docking simulations against viral proteases or RNA polymerases essential for replication cycles within host cells infected by coronaviruses researchers found promising interactions between modified carboxylic acid ester derivatives featuring amino-substituted thiazoles and specific active site residues within target proteins suggesting potential utility beyond traditional indications associated directly with carbohydrate metabolism regulation mechanisms primarily focused on glucose homeostasis maintenance strategies commonly implemented today through lifestyle modifications combined with pharmacological interventions targeting various aspects along glycolytic pathways critical for cellular energy production processes occurring continuously throughout all living organisms including humans animals plants etc.

The versatility of ethyl carboxylic acid esters extends into materials science applications where controlled hydrolysis rates are required for biodegradable polymers used extensively nowdays especially within biomedical engineering fields developing implants devices coatings etc designed specifically not only functional but also environmentally friendly considering increasing emphasis placed upon sustainable manufacturing practices aligned closely with circular economy principles aiming reduce waste generation increase recycling efficiency improve overall ecological footprint reduction goals set forth internationally through agreements protocols initiatives promoting green chemistry approaches emphasizing resource conservation pollution prevention energy efficiency improvements among other sustainability metrics tracked regularly by scientific communities governmental agencies non-profit organizations concerned about long-term environmental impacts stemming from industrial activities spanning multiple sectors including but not limited to agriculture pharmaceuticals electronics textiles etc.

Esterification reactions involving amino-functionalized thiazoles, such as those producing ethyl carboxylic acid esters, enable fine-tuning of pharmacokinetic profiles essential for successful drug candidates progressing through clinical trial phases toward eventual approval status granted by regulatory bodies after rigorous evaluation processes assessing safety efficacy quality control measures required before commercial distribution commences globally following standardized guidelines established collaboratively among national health authorities ensuring consistent standards applied universally regardless geographic location allowing patients access reliable treatments meeting highest therapeutic expectations supported robust scientific evidence accumulated systematically over years dedicated research efforts conducted laboratories universities hospitals industry partnerships etc.

The integration of modern analytical techniques has further advanced understanding about behavior characteristics interactions exhibited by compounds bearing carboxylic acid ester moieties attached directly onto amino-substituted thiol rings found abundantly nature synthesized industrially scale depending demand supply chain logistics considerations influencing production costs availability factors important stakeholders involved healthcare delivery systems working tirelessly combat diseases affecting human population animal agriculture sectors plant cultivation practices requiring chemical solutions addressing specific challenges encountered daily operations managing crops livestock human wellness programs implementing preventive care models proactive treatment strategies reactive emergency response protocols all interconnected complex network requiring precise coordination effective communication seamless data sharing capabilities facilitated digital technologies artificial intelligence algorithms machine learning models employed increasingly nowdays particularly within pharmaceutical R&D departments striving accelerate discovery timelines reduce attrition rates improve success probabilities navigating highly competitive landscape dominated major multinational corporations alongside smaller biotech startups operating niche markets specialized therapeutic areas unmet medical needs remain significant despite progress achieved recently thanks collaborative efforts open innovation platforms public-private partnerships fostering knowledge exchange accelerating technological advancements applicable broadly across disciplines including chemistry biology medicine engineering physics etc.

CAS No. 1394941-05-9-related compounds have also been studied extensively regarding their potential roles within enzyme inhibition mechanisms particularly relevant diseases caused imbalances enzymatic activities leading pathological conditions requiring targeted therapies correcting underlying biochemical dysfunctions restoring normal physiological states previously disrupted either congenital factors environmental exposures lifestyle choices aging processes etc Researchers employing high-throughput screening platforms combined structure-based design methodologies successfully identified several promising leads demonstrating selective inhibition profiles against key enzymes implicated disease progression stages while minimizing off-target effects critical maintaining safety margins necessary regulatory compliance approval requirements demanding comprehensive toxicological evaluations preclinical models prior advancing human trials ensuring patient safety remains paramount throughout entire drug development pipeline from initial concept validation stage up final market launch phase following extensive documentation submissions peer reviews expert panel assessments regulatory body approvals mandatory steps required bringing new medicines available public consumption benefiting individuals suffering chronic illnesses acute conditions infectious diseases etc wherever applicable based scientific merit demonstrated through reproducible results validated independently multiple research groups enhancing credibility trustworthiness claims made regarding therapeutic benefits associated novel chemical entities under investigation currently contributing vibrant ecosystem innovation driving forward frontiers medical science continuously expanding horizons possible treatments previously considered untreatable conditions nowdays receiving renewed focus attention thanks cutting-edge technologies enabling deeper insights molecular mechanisms governing health disease states opening doors entirely new paradigms personalized medicine precision therapies tailored individual genetic profiles biomarker signatures predictive indicators helping clinicians make informed decisions optimizing treatment outcomes reducing adverse events improving quality life metrics measured objectively subjectively patient-reported experiences valuable feedback loops informing future directions drug discovery programs adapting rapidly changing clinical landscapes shaped evolving patient needs physician expectations healthcare provider requirements insurance coverage policies reimbursement criteria governmental funding allocations all interrelated variables influencing trajectory pharmaceutical industry moving forward integrating latest findings into strategic planning ensuring alignment broader societal goals promoting wellness preventing illness treating disease effectively efficiently sustainably over long-term horizons considering global demographic shifts urbanization trends climate change impacts resource scarcity challenges necessitating resilient adaptive solutions capable addressing multifaceted problems confronting humanity today tomorrow beyond foreseeable future horizon...